Cas no 916211-44-4 ({4-fluorobicyclo[2.2.2]octan-1-yl}methanamine)

• Product Name: {4-fluorobicyclo[2.2.2]octan-1-yl}methanamine
• CAS No: 916211-44-4
• MF: C₉H₁₆FN
• MW: 157.23
• MDL: MFCD31705203
• CID: 5280633
• PubChem ID: 59461191
• Update Time: 2026-03-09

{4-fluorobicyclo[2.2.2]octan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4-fluorobicyclo[2.2.2]octan-1-yl}methanamine

• MDL： MFCD31705203
• Inchi： 1S/C9H16FN/c10-9-4-1-8(7-11,2-5-9)3-6-9/h1-7,11H2
• InChI Key： ASOMTLQNFDJTEX-UHFFFAOYSA-N
• SMILES： C(C12CCC(F)(CC1)CC2)N

Additional information on {4-fluorobicyclo[2.2.2]octan-1-yl}methanamine

Chemical Profile of {4-fluorobicyclo[2.2.2]octan-1-yl}methanamine (CAS No. 916211-44-4)

{4-fluorobicyclo[2.2.2]octan-1-yl}methanamine is a specialized organic compound characterized by its unique bicyclic structure and fluorine substitution, making it of significant interest in the field of pharmaceutical chemistry and medicinal biology. The compound's molecular framework, consisting of a bicyclo[2.2.2]octane core substituted with a fluorine atom at the fourth position and an amine group at the first position, imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The CAS number 916211-44-4 serves as a unique identifier for this compound, ensuring precise classification and referencing in scientific literature and industrial applications. This compound has garnered attention due to its potential utility in the development of novel therapeutic agents, particularly in the realm of drug discovery where structural diversity is often key to achieving high binding affinity and selectivity.

The presence of the fluorine atom in the molecular structure of {4-fluorobicyclo[2.2.2]octan-1-yl}methanamine is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. Fluorinated compounds are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability, improve bioavailability, and modulate receptor interactions. The specific positioning of the fluorine atom in this compound's structure may contribute to its unique reactivity and functionalization possibilities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of {4-fluorobicyclo[2.2.2]octan-1-yl}methanamine more effectively than ever before. These tools allow for the prediction of how the compound might interact with biological targets, such as enzymes or receptors, providing insights into its potential therapeutic efficacy. Such studies are crucial in the early stages of drug development, where identifying promising candidates can save significant time and resources.

The synthesis of {4-fluorobicyclo[2.2.2]octan-1-yl}methanamine presents unique challenges due to its complex three-dimensional structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the bicyclic core while introducing specific functional groups with high precision.

In addition to its synthetic significance, {4-fluorobicyclo[2.2.2]octan-1-yl}methanamine has shown promise in preliminary biological evaluations. Studies have indicated that derivatives of this compound may exhibit interesting pharmacological activities, making it a compelling scaffold for further investigation. The amine group at the first position provides a versatile handle for further derivatization, allowing chemists to explore a wide range of possible modifications that could enhance biological activity.

The role of fluorine in modulating drug properties cannot be overstated. In many cases, the introduction of a fluorine atom can lead to improved binding affinity, reduced metabolic degradation, and enhanced lipophilicity—a critical factor for drug absorption and distribution within the body. The specific electronic environment created by the fluorine atom in {4-fluorobicyclo[2.2.2]octan-1-yl}methanamine may contribute to these effects, making it an attractive candidate for medicinal chemists.

As research continues to uncover new applications for this compound, collaborations between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits. The interdisciplinary nature of modern drug discovery necessitates a holistic approach where chemical innovation is seamlessly integrated with biological understanding.

The future prospects for {4-fluorobicyclo[2.2.2]octan-1-yl}methanamine are bright, with ongoing studies exploring its potential in various therapeutic areas. Whether it emerges as a lead compound itself or serves as a valuable building block for more complex molecules, its unique structure and properties ensure that it will remain a topic of interest for years to come.